Cas no 685123-47-1 (5-(4-chlorophenyl)-1,2,4-oxadiazol-3-ylmethanol)
685123-47-1 structure
Product Name:5-(4-chlorophenyl)-1,2,4-oxadiazol-3-ylmethanol
CAS No:685123-47-1
MF:C9H7ClN2O2
MW:210.617080926895
CID:970960
PubChem ID:2726651
Update Time:2025-07-30
5-(4-chlorophenyl)-1,2,4-oxadiazol-3-ylmethanol Chemical and Physical Properties
Names and Identifiers
-
- (5-(4-chlorophenyl)-1,2,4-oxadiazol-3-yl)methanol
- [5-(4-chlorophenyl)-1,2,4-oxadiazol-3-yl]methanol
- AC1MBJOE
- AG-G-63843
- CTK5C8118
- MolPort-003-700-721
- Oprea1_776135
- CS-0230869
- SCHEMBL23451512
- EN300-105946
- Z431952336
- DTXSID10369418
- CCG-314445
- US11634391, Compound 158
- 685123-47-1
- AKOS009590252
- A836169
- BDBM600916
- G46274
- 5-(4-chlorophenyl)-1,2,4-oxadiazol-3-ylmethanol
-
- Inchi: 1S/C9H7ClN2O2/c10-7-3-1-6(2-4-7)9-11-8(5-13)12-14-9/h1-4,13H,5H2
- InChI Key: PLRDZVBEOOYILK-UHFFFAOYSA-N
- SMILES: ClC1C=CC(=CC=1)C1=NC(CO)=NO1
Computed Properties
- Exact Mass: 210.02000
- Monoisotopic Mass: 210.02
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 186
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.6
- Topological Polar Surface Area: 59.2Ų
Experimental Properties
- PSA: 59.15000
- LogP: 1.88230
5-(4-chlorophenyl)-1,2,4-oxadiazol-3-ylmethanol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | C612378-10mg |
[5-(4-chlorophenyl)-1,2,4-oxadiazol-3-yl]methanol |
685123-47-1 | 10mg |
$ 50.00 | 2022-06-06 | ||
| TRC | C612378-50mg |
[5-(4-chlorophenyl)-1,2,4-oxadiazol-3-yl]methanol |
685123-47-1 | 50mg |
$ 185.00 | 2022-06-06 | ||
| TRC | C612378-100mg |
[5-(4-chlorophenyl)-1,2,4-oxadiazol-3-yl]methanol |
685123-47-1 | 100mg |
$ 295.00 | 2022-06-06 | ||
| Chemenu | CM524012-1g |
(5-(4-Chlorophenyl)-1,2,4-oxadiazol-3-yl)methanol |
685123-47-1 | 97% | 1g |
$425 | 2023-02-17 | |
| Enamine | EN300-105946-0.05g |
[5-(4-chlorophenyl)-1,2,4-oxadiazol-3-yl]methanol |
685123-47-1 | 95.0% | 0.05g |
$94.0 | 2025-02-21 | |
| Enamine | EN300-105946-0.1g |
[5-(4-chlorophenyl)-1,2,4-oxadiazol-3-yl]methanol |
685123-47-1 | 95.0% | 0.1g |
$142.0 | 2025-02-21 | |
| Enamine | EN300-105946-0.25g |
[5-(4-chlorophenyl)-1,2,4-oxadiazol-3-yl]methanol |
685123-47-1 | 95.0% | 0.25g |
$202.0 | 2025-02-21 | |
| Enamine | EN300-105946-0.5g |
[5-(4-chlorophenyl)-1,2,4-oxadiazol-3-yl]methanol |
685123-47-1 | 95.0% | 0.5g |
$318.0 | 2025-02-21 | |
| Enamine | EN300-105946-1.0g |
[5-(4-chlorophenyl)-1,2,4-oxadiazol-3-yl]methanol |
685123-47-1 | 95.0% | 1.0g |
$407.0 | 2025-02-21 | |
| Enamine | EN300-105946-2.5g |
[5-(4-chlorophenyl)-1,2,4-oxadiazol-3-yl]methanol |
685123-47-1 | 95.0% | 2.5g |
$798.0 | 2025-02-21 |
5-(4-chlorophenyl)-1,2,4-oxadiazol-3-ylmethanol Related Literature
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Joseph H. Bisesi,Tara Sabo-Attwood Environ. Sci.: Nano, 2014,1, 574-583
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J. Matthew Kurley,Phillip W. Halstenberg,Abbey McAlister,Stephen Raiman,Richard T. Mayes RSC Adv., 2019,9, 25602-25608
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Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
-
Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
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